Cas no 1806305-43-0 (1,2-Dibromo-4-difluoromethoxy-5-(trifluoromethoxy)benzene)

• Product Name: 1,2-Dibromo-4-difluoromethoxy-5-(trifluoromethoxy)benzene
• CAS No: 1806305-43-0
• MF: C₈H₃Br₂F₅O₂
• MW: 385.908238649368
• CID: 4707311
• Update Time: 2025-05-21

1,2-Dibromo-4-difluoromethoxy-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibromo-4-difluoromethoxy-5-(trifluoromethoxy)benzene

• Inchi： 1S/C8H3Br2F5O2/c9-3-1-5(16-7(11)12)6(2-4(3)10)17-8(13,14)15/h1-2,7H
• InChI Key： AWIIVCPTAKLSLS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)OC(F)(F)F)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Topological Polar Surface Area: 18.5

Additional information on 1,2-Dibromo-4-difluoromethoxy-5-(trifluoromethoxy)benzene

Chemical Profile of 1,2-Dibromo-4-difluoromethoxy-5-(trifluoromethoxy)benzene (CAS No. 1806305-43-0)

1,2-Dibromo-4-difluoromethoxy-5-(trifluoromethoxy)benzene is a complex organic compound characterized by its bromine and fluorine substituents arranged on a benzene ring. This compound, identified by the CAS number 1806305-43-0, has garnered significant attention in the field of pharmaceutical chemistry due to its structural features and potential applications in drug development. The presence of multiple halogen atoms, particularly bromine and fluorine, makes it a versatile intermediate for synthesizing more intricate molecules, including pharmaceuticals and agrochemicals.

The molecular structure of 1,2-Dibromo-4-difluoromethoxy-5-(trifluoromethoxy)benzene consists of a benzene ring substituted with two bromine atoms at the 1 and 2 positions, a difluoromethoxy group at the 4 position, and a trifluoromethoxy group at the 5 position. This arrangement imparts unique electronic and steric properties to the molecule, which are exploited in various chemical reactions. The electron-withdrawing nature of the bromine and fluorine atoms enhances the reactivity of the aromatic ring, making it an attractive candidate for further functionalization.

In recent years, researchers have been exploring the synthetic utility of halogenated aromatic compounds like 1,2-Dibromo-4-difluoromethoxy-5-(trifluoromethoxy)benzene. The compound serves as a key intermediate in the synthesis of biologically active molecules. For instance, its brominated structure allows for palladium-catalyzed cross-coupling reactions, which are fundamental in constructing complex organic frameworks. These reactions are widely used in pharmaceutical synthesis to create novel drug candidates with improved efficacy and reduced side effects.

The pharmaceutical industry has shown particular interest in halogenated aromatics due to their role in modulating biological pathways. 1,2-Dibromo-4-difluoromethoxy-5-(trifluoromethoxy)benzene has been investigated for its potential in developing antiviral and anticancer agents. The electron-deficient aromatic system facilitates interactions with biological targets, making it a valuable scaffold for medicinal chemistry. Furthermore, the presence of multiple fluorine atoms can influence metabolic stability and pharmacokinetic properties of derived compounds, which are critical factors in drug design.

Recent studies have highlighted the importance of 1,2-Dibromo-4-difluoromethoxy-5-(trifluoromethoxy)benzene in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in cancer therapy. The ability to functionalize this compound allows chemists to design inhibitors with high selectivity and potency. For example, modifications at the bromine and fluorine positions can fine-tune the binding affinity to specific kinase domains, leading to more effective therapeutic agents.

The agrochemical sector also benefits from the versatility of 1,2-Dibromo-4-difluoromethoxy-5-(trifluoromethoxy)benzene. Its structural motifs are incorporated into herbicides and pesticides that exhibit enhanced activity against resistant strains of weeds and pests. The halogenated aromatic core provides stability under environmental conditions while maintaining biological efficacy. This makes it an essential building block for developing next-generation agrochemicals that meet modern agricultural demands.

From a synthetic chemistry perspective, 1,2-Dibromo-4-difluoromethoxy-5-(trifluoromethoxy)benzene exemplifies the power of halogenated aromatics in constructing complex molecules. Its reactivity profile enables a wide range of transformations, including nucleophilic aromatic substitutions, metal-catalyzed coupling reactions, and electrochemical reductions. These methods are integral to modern synthetic strategies used by chemists worldwide to develop new materials and bioactive compounds.

The future prospects for 1,2-Dibromo-4-difluoromethoxy-5-(trifluoromethoxy)benzene are promising as research continues to uncover new applications in drug discovery and material science. Advances in computational chemistry have further accelerated the design of halogenated aromatic compounds by predicting their reactivity and biological activity. This interdisciplinary approach combines traditional synthetic methods with cutting-edge computational tools to streamline the development process.

In conclusion,1,2-Dibromo-4-difluoromethoxy-5-(trifluoromethoxy)benzene (CAS No. 1806305-43-0) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it an invaluable intermediate for pharmaceuticals, agrochemicals, and advanced materials research. As scientific understanding evolves，this compound will continue to play a pivotal role in innovation within organic chemistry。